Cas no 6929-22-2 (Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI))

• Product Name: Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI)
• CAS No: 6929-22-2
• Molecular Formula: C₂₄H₃₆O₄
• Molecular Weight: 388.54024
• CID: 529265
• PubChem ID: 227032

Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI) Properties

Names and Identifiers

• Cholan-24-oicacid, 3,6-dioxo-, (5a)- (9CI)
• (4R)-4-[(5S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3,6-dioxo-2,4,5,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• NSC18165
• PD165847
• 6929-22-2
• NSC-18165

• InChIKey： AWINBLVINXVKTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H36O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14,16-20H,4-13H2,1-3H3,(H,27,28)
• SMILES： CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(=O)C4)C)C

Computed Properties

• Exact Mass: 388.26135963g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 388.26135963g/mol
• Heavy Atom Count: 28
• Complexity: 684
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives